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Compound of Interest

Compound Name: Solketal

Cat. No.: B138546

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for
environmental protection and workplace safety. This guide provides detailed, step-by-step
procedures for the proper disposal of Solketal (also known as (2,2-Dimethyl-1,3-dioxolan-4-
yl)methanol), a versatile and widely used solvent in research and development. Adherence to
these guidelines will help your facility maintain a safe operational environment and comply with
regulatory standards.

Immediate Safety and Handling Considerations

Before initiating any disposal procedures, it is crucial to be aware of the inherent properties and
hazards associated with Solketal. This information is critical for safe handling and in the event
of an accidental spill.
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Property

Data

Reference

Appearance

Clear, colorless liquid

[1]

Molecular Formula

CesH1203

[1]

Boiling Point 188 to 189 °C (370 to 372 °F) [1]
Flash Point 80 °C (176 °F) [1]
Density 1.063 g/mL at 25 °C [1]

Solubility in Water

Miscible

[1]

Primary Hazards

Causes serious eye irritation.
[2] Combustible liquid.[3][4]

[21(31[4]

Incompatibilities

Strong oxidizing agents, acids.

[2](3]

Personal Protective Equipment
(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[2]

[2]

Step-by-Step Disposal Protocol for Solketal

The following protocol outlines the standard operating procedure for the collection, storage,

and disposal of Solketal waste in a laboratory setting.

. Waste Identification and Segregation:

Identify the waste stream as "non-halogenated organic solvent.”

Crucially, do not mix Solketal waste with halogenated solvents.[5] Mixing these waste

streams will necessitate treating the entire volume as more hazardous and will significantly

increase disposal costs.[5]

Avoid mixing Solketal with incompatible materials such as strong oxidants.[2][3]

. Waste Collection:
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Use a designated and clearly labeled waste container. The container should be made of a
material compatible with Solketal (e.g., high-density polyethylene, glass). Do not use metal
containers for any acidic or basic waste.[6]

The container must be in good condition with a secure, tight-fitting lid to prevent leaks or the
escape of vapors.[5]

Fill the container to no more than 90% of its capacity to allow for vapor expansion and to
prevent spills.[6]

. Labeling of Waste Containers:
Properly label the waste container with a "Hazardous Waste" label.[6]
The label must include:

The words "Hazardous Waste."

[¢]

[¢]

The full chemical name: "Solketal” or "(2,2-Dimethyl-1,3-dioxolan-4-yl)methanol.”

[e]

The specific hazard characteristics (e.g., "Combustible,” "Irritant™).

o

The date on which the first drop of waste was added to the container (accumulation start
date).

o

The name and contact information of the responsible laboratory personnel.
. Temporary Storage in the Laboratory:

Store the sealed and labeled waste container in a designated satellite accumulation area
that is close to the point of generation and under the direct control of laboratory personnel.[6]

The storage area must be well-ventilated.[3][4]
Ensure secondary containment is in place to capture any potential leaks or spills.[6]

Keep the waste container away from sources of ignition, heat, and open flames.[3][4]
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. Final Disposal:

Solketal waste must be disposed of through a licensed hazardous waste disposal company.
[4][5] Your institution's Environmental Health and Safety (EHS) office will coordinate the
pickup and disposal.

Under no circumstances should Solketal be disposed of down the drain.[5] This is a violation
of environmental regulations.

Follow your institution's specific procedures for requesting a waste pickup from the EHS
office.

Emergency Procedures for Solketal Spills

In the event of an accidental release, follow these procedures:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel
and increase ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.[7]

Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent
material such as sand, diatomaceous earth, or vermiculite.[3]

Collect and Dispose: Carefully collect the absorbed material and place it into a sealable,
properly labeled container for disposal as hazardous waste.[7][8]

Decontaminate: Clean the spill area with soap and water. Collect the cleaning materials and
any contaminated water for proper disposal.[3]

Personal Protection: Always wear appropriate PPE, including gloves, safety goggles, and a
lab coat, when cleaning up spills.

Solketal Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Solketal waste in a laboratory environment.
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Solketal Disposal Workflow
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Licensed Facility
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Caption: Decision workflow for the safe disposal of Solketal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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